5-Iodo-6-methoxy-2-(methylthio)nicotinonitrile

• Molecular Formula: C8H7IN2OS
• Molecular Weight: 306.13 g/mol
• IUPAC Name: 5-iodo-6-methoxy-2-methylsulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C8H7IN2OS/c1-12-7-6(9)3-5(4-10)8(11-7)13-2/h3H,1-2H3
• InChI Key: CNTGLVVONIKHSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=N1)SC)C#N)I

Description

5-Iodo-6-methoxy-2-(methylthio)nicotinonitrile is a useful research compound. Its molecular formula is C8H7IN2OS and its molecular weight is 306.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

905 μl (2 eq) of methyl iodide and 2.1 g (1.05 eq) of silver carbonate are added successively to a solution of 2.12 g (7.26 mmol) of 6-hydroxy-5-iodo-2-(methylthio)nicotinonitrile in 20 ml of 1,4-dioxane. The reaction medium is stirred at 60° C. for 5 hours. The solid is filtered and the residue rinsed thoroughly with methanol. The filtrate is evaporated and the residue purified by silica column chromatography (4:6 dichloromethane/cyclohexane as eluent) to yield 1.52 g (68%) of 5-iodo-6-methoxy-2-(methylthio)nicotinonitrile in the form of a white powder.